![molecular formula C16H19N3O3S B5681606 3-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide](/img/structure/B5681606.png)
3-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide, also known as DAPB, is a synthetic compound that has been extensively studied in the field of pharmacology. This compound is of particular interest due to its potential applications in the treatment of various diseases, including cancer and inflammation. In
Mechanism of Action
The mechanism of action of 3-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide involves the inhibition of certain enzymes that are involved in the progression of cancer and inflammation. Specifically, this compound has been shown to inhibit the activity of AKT, a protein kinase that is involved in the regulation of cell growth and survival. By inhibiting the activity of AKT, this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. By inhibiting the activity of COX-2, this compound can reduce inflammation in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells, reduce inflammation, and inhibit the activity of certain enzymes that are involved in the progression of cancer and inflammation. Additionally, in vivo studies have shown that this compound can reduce tumor growth and metastasis in animal models of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, this compound has been shown to have potent anti-cancer and anti-inflammatory properties, which make it a promising candidate for further study. However, one limitation of using this compound in lab experiments is that it can be difficult to synthesize and purify, which can make it challenging to obtain large quantities of the compound for use in experiments.
Future Directions
There are several future directions for research on 3-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide. One area of focus is the development of more efficient synthesis methods for the compound, which would make it more readily available for use in experiments. Additionally, further studies are needed to determine the potential applications of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials, which will be necessary before it can be used as a therapeutic agent in humans.
Synthesis Methods
The synthesis of 3-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide involves the reaction of 2-chloronicotinic acid with diethylamine to form 2-(diethylamino)nicotinic acid, which is then reacted with sulfonyl chloride to form this compound. This compound can be synthesized through a multistep process that involves several chemical reactions and purification steps.
Scientific Research Applications
3-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide has been extensively studied for its potential applications in the treatment of various diseases. It has been shown to have anti-inflammatory and anti-cancer properties, and has been studied for its potential use in the treatment of prostate cancer, breast cancer, and ovarian cancer. Additionally, this compound has been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, due to its ability to inhibit the activity of certain enzymes that are involved in the progression of these diseases.
Properties
IUPAC Name |
3-(diethylsulfamoyl)-N-pyridin-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c1-3-19(4-2)23(21,22)14-9-7-8-13(12-14)16(20)18-15-10-5-6-11-17-15/h5-12H,3-4H2,1-2H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTJDASXQJQNXBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.